molecular formula C11H11F2N B8557785 3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine

3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine

Cat. No.: B8557785
M. Wt: 195.21 g/mol
InChI Key: VXPCOSLPSAUXOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11F2N

Molecular Weight

195.21 g/mol

IUPAC Name

4-(3,4-difluorophenyl)-2-methylbut-3-yn-2-amine

InChI

InChI=1S/C11H11F2N/c1-11(2,14)6-5-8-3-4-9(12)10(13)7-8/h3-4,7H,14H2,1-2H3

InChI Key

VXPCOSLPSAUXOZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC1=CC(=C(C=C1)F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

155 g (0.8 mol) of 3,4-difluoro-bromobenzene and 75 g (0.9 mol) of 3-amino-3, 3-dimethyl-1-propine are introduced into 900 ml of triethylamine. After 2.81 g (0.004 mol) of palladium(II)-bis(triphenylphosphine) dichloride, 3.05 g (0.016 mol) of copper(I) iodide and 8.4 g (0.032 mol) of triphenylphosphine have been added, the reaction mixture is refluxed for 4 hours. It is subsequently filtered, the filtrate is concentrated under a water-pump vacuum, and the residue is distilled under an oil-pump vacuum. 137 g (86% of theory) of 3-amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine of boiling point 75° C. at 1.5 mbar are obtained.
Quantity
155 g
Type
reactant
Reaction Step One
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
2.81 g
Type
catalyst
Reaction Step Two
Name
copper(I) iodide
Quantity
3.05 g
Type
catalyst
Reaction Step Two
Quantity
8.4 g
Type
catalyst
Reaction Step Two

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